bisphenol A diglycidyl ether bisphenol A diglycidyl ether Bisphenol a diglycidyl ether is an odorless yellowish brown liquid. Sinks in water. (USCG, 1999)
Bisphenol A diglycidyl ether is a diarylmethane.
Bisphenol a diglycidyl ether is a Standardized Chemical Allergen. The physiologic effect of bisphenol a diglycidyl ether is by means of Increased Histamine Release, and Cell-mediated Immunity.
Brand Name: Vulcanchem
CAS No.: 1675-54-3
VCID: VC20772882
InChI: InChI=1S/C21H24O4/c1-21(2,15-3-7-17(8-4-15)22-11-19-13-24-19)16-5-9-18(10-6-16)23-12-20-14-25-20/h3-10,19-20H,11-14H2,1-2H3
SMILES: CC(C)(C1=CC=C(C=C1)OCC2CO2)C3=CC=C(C=C3)OCC4CO4
Molecular Formula: C21H24O4
C21H24O4
C2H3OCH2OC6H3C3H6C6H5OCH2C2H3O
Molecular Weight: 340.4 g/mol

bisphenol A diglycidyl ether

CAS No.: 1675-54-3

Cat. No.: VC20772882

Molecular Formula: C21H24O4
C21H24O4
C2H3OCH2OC6H3C3H6C6H5OCH2C2H3O

Molecular Weight: 340.4 g/mol

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bisphenol A diglycidyl ether - 1675-54-3

Specification

Description Bisphenol a diglycidyl ether is an odorless yellowish brown liquid. Sinks in water. (USCG, 1999)
Bisphenol A diglycidyl ether is a diarylmethane.
Bisphenol a diglycidyl ether is a Standardized Chemical Allergen. The physiologic effect of bisphenol a diglycidyl ether is by means of Increased Histamine Release, and Cell-mediated Immunity.
CAS No. 1675-54-3
Molecular Formula C21H24O4
C21H24O4
C2H3OCH2OC6H3C3H6C6H5OCH2C2H3O
Molecular Weight 340.4 g/mol
IUPAC Name 2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane
Standard InChI InChI=1S/C21H24O4/c1-21(2,15-3-7-17(8-4-15)22-11-19-13-24-19)16-5-9-18(10-6-16)23-12-20-14-25-20/h3-10,19-20H,11-14H2,1-2H3
Standard InChI Key LCFVJGUPQDGYKZ-UHFFFAOYSA-N
SMILES CC(C)(C1=CC=C(C=C1)OCC2CO2)C3=CC=C(C=C3)OCC4CO4
Canonical SMILES CC(C)(C1=CC=C(C=C1)OCC2CO2)C3=CC=C(C=C3)OCC4CO4
Appearance Assay:≥85%A neat oil
Boiling Point Decomposes (NTP, 1992)
decomposes
Colorform Sticky
Flash Point greater than 200 °F (NTP, 1992)
250 °F
175 °F (Open cup)
79 °C o.c.
>200 °F
Melting Point 46 to 54 °F (NTP, 1992)
8-12 °C
43 °C
46-54 °F

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